Cas no 1261616-66-3 (3-Hydroxy-5-methylbenzenesulfonyl chloride)
1261616-66-3 structure
Product Name:3-Hydroxy-5-methylbenzenesulfonyl chloride
CAS No:1261616-66-3
MF:C7H7ClO3S
MW:206.646680116653
CID:4962902
Update Time:2025-09-26
3-Hydroxy-5-methylbenzenesulfonyl chloride Chemical and Physical Properties
Names and Identifiers
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- 3-hydroxy-5-methylbenzenesulfonyl chloride
- 3-Hydroxy-5-methylbenzenesulfonyl chloride
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- Inchi: 1S/C7H7ClO3S/c1-5-2-6(9)4-7(3-5)12(8,10)11/h2-4,9H,1H3
- InChI Key: JYXIJUJJEAOOLF-UHFFFAOYSA-N
- SMILES: ClS(C1C=C(C=C(C)C=1)O)(=O)=O
Computed Properties
- Exact Mass: 205.9804429 g/mol
- Monoisotopic Mass: 205.9804429 g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 12
- Rotatable Bond Count: 1
- Complexity: 244
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2
- Topological Polar Surface Area: 62.8
- Molecular Weight: 206.65
3-Hydroxy-5-methylbenzenesulfonyl chloride Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A014003210-1g |
3-Hydroxy-5-methylbenzenesulfonyl chloride |
1261616-66-3 | 97% | 1g |
$1549.60 | 2023-09-03 |
3-Hydroxy-5-methylbenzenesulfonyl chloride Related Literature
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Gloria Belén Ramírez-Rodríguez,José Manuel Delgado-López,Jaime Gómez-Morales CrystEngComm, 2013,15, 2206-2212
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David White,Sean R. Stowell Biomater. Sci., 2017,5, 463-474
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Manickam Bakthadoss,Tadiparthi Thirupathi Reddy,Vishal Agarwal,Duddu S. Sharada Chem. Commun., 2022,58, 1406-1409
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Gaurav J. Shah,Eric P.-Y. Chiou,Ming C. Wu,Chang-Jin “CJ” Kim Lab Chip, 2009,9, 1732-1739
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Xiaoming Liu,Zachary D. Hood,Wangda Li,Donovan N. Leonard,Arumugam Manthiram,Miaofang Chi J. Mater. Chem. A, 2021,9, 2111-2119
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